Cas no 449767-06-0 (2-4-(dipropylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product name: 2-4-(dipropylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 449767-06-0
• MF: C₂₂H₃₀N₄O₄S₂
• MW: 478.628002643585
• CID: 6043125
• PubChem ID: 3298582

2-4-(dipropylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(dipropylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 2-[[4-[(dipropylamino)sulfonyl]benzoyl]amino]-4,5,6,7-tetrahydro-6-methyl-
• Oprea1_602651
• 2-[[4-(dipropylsulfamoyl)benzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• 2-[4-(dipropylsulfamoyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• SR-01000569104-1
• AKOS024581475
• SR-01000569104
• 2-(4-(N,N-dipropylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• F0539-0084
• 449767-06-0

• Inchi： 1S/C22H30N4O4S2/c1-4-11-26(12-5-2)32(29,30)16-8-6-15(7-9-16)21(28)24-22-19(20(23)27)17-10-13-25(3)14-18(17)31-22/h6-9H,4-5,10-14H2,1-3H3,(H2,23,27)(H,24,28)
• InChI Key： JJECXNDDDMPHTE-UHFFFAOYSA-N
• SMILES： C1N(C)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(S(N(CCC)CCC)(=O)=O)C=C3)SC1=2

Computed Properties

• Exact Mass: 478.17084780g/mol
• Monoisotopic Mass: 478.17084780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų
• XLogP3: 3

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• pka: 11.93±0.20(Predicted)

Additional information on 2-4-(dipropylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

449767-06-0: 2-4-(dipropylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide

The compound with CAS number 449767-06-0, known as 2-4-(dipropylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thienopyridine ring system and a sulfamoyl group. The presence of these functional groups makes it a promising candidate for drug development and advanced chemical synthesis.

The thienopyridine moiety in this compound is a fused bicyclic structure consisting of a thiophene ring and a pyridine ring. This arrangement imparts unique electronic properties to the molecule, making it highly versatile in terms of reactivity and selectivity. The sulfamoyl group (dipropylsulfamoyl) attached to the benzene ring further enhances the compound's ability to participate in hydrogen bonding and other non-covalent interactions. These properties are particularly valuable in the design of bioactive molecules.

Recent studies have highlighted the importance of such compounds in the development of new therapeutic agents. For instance, researchers have explored the potential of thienopyridine derivatives as inhibitors of certain enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The incorporation of the dipropylsulfamoyl group into this structure has been shown to improve the compound's solubility and bioavailability, which are critical factors for drug efficacy.

In addition to its pharmacological applications, this compound has also been studied for its role in advanced materials science. The unique electronic properties of the thienopyridine ring system make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its large-scale production and application.

The synthesis of 2-4-(dipropylsulfamoyl)benzamido-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide involves a series of carefully designed reactions that require precise control over reaction conditions. Key steps include the formation of the thienopyridine core through cyclization reactions and the subsequent introduction of functional groups such as the dipropylsulfamoyl moiety. These steps are critical for ensuring the stability and functionality of the final product.

One of the most exciting aspects of this compound is its potential for further modification and optimization. Researchers are actively exploring ways to tweak its structure to enhance its pharmacokinetic properties or to target specific biological pathways. For example, recent studies have focused on modifying the substituents on the benzene ring to improve binding affinity to certain protein targets.

In conclusion, CAS number 449767-06-0 represents a cutting-edge compound with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in shaping future advancements in chemistry and pharmacology.